Cas no 5459-38-1 (2-Propenoic acid,1,1',1''-(1,2,3-propanetriyl) ester)

• Product Name: 2-Propenoic acid,1,1',1''-(1,2,3-propanetriyl) ester
• CAS No: 5459-38-1
• MF: C₁₂H₁₄O₆
• MW: 254.235964298248
• CID: 377573
• PubChem ID: 79569
• Update Time: 2025-06-09

2-Propenoic acid,1,1',1''-(1,2,3-propanetriyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1,1',1''-(1,2,3-propanetriyl) ester
• 1,2,3-propanetriyl triacrylate
• 2,3-di(prop-2-enoyloxy)propyl prop-2-enoate
• Acrylin,tri
• EINECS 226-728-0
• Glycerol triacrylate
• Glyceryl triacrylate
• NSC 24172
• NS00043476
• Acrylin, tri-
• NSC24172
• DTXSID60969841
• Glycerol Triacrylate (stabiliZed with MEHQ)
• 5459-38-1
• SCHEMBL700993
• MFCD22494907
• 2-Propenoic acid,2,3-propanetriyl ester
• Propane-1,2,3-triyl triprop-2-enoate
• 2-Propenoic acid, 1,1',1''-(1,2,3-propanetriyl) ester
• NSC-24172
• PUGOMSLRUSTQGV-UHFFFAOYSA-N
• G0591
• 1,3-BIS(PROP-2-ENOYLOXY)PROPAN-2-YL PROP-2-ENOATE

• Inchi： 1S/C12H14O6/c1-4-10(13)16-7-9(18-12(15)6-3)8-17-11(14)5-2/h4-6,9H,1-3,7-8H2
• InChI Key： PUGOMSLRUSTQGV-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C(COC(C=C)=O)COC(C=C)=O

Computed Properties

• Exact Mass: 254.07900
• Monoisotopic Mass: 254.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• Density: 1.141
• Boiling Point: 278.9°Cat760mmHg
• Flash Point: 115.5°C
• Refractive Index: 1.469
• PSA: 78.90000
• LogP: 0.54260

Additional information on 2-Propenoic acid,1,1',1''-(1,2,3-propanetriyl) ester

Introduction to 2-Propenoic acid,1,1',1''-(1,2,3-propanetriyl) ester (CAS No. 5459-38-1)

2-Propenoic acid,1,1',1''-(1,2,3-propanetriyl) ester, identified by the chemical compound code CAS No. 5459-38-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This triester derivative of acrylic acid is structurally unique due to its trisubstituted propane backbone, which imparts distinct chemical properties making it a valuable intermediate in synthetic chemistry and potential applications in drug development.

The molecular structure of 2-Propenoic acid,1,1',1''-(1,2,3-propanetriyl) ester consists of three ester groups linked to a central propane unit. This configuration not only enhances its reactivity but also allows for diverse functionalization, making it a versatile building block in organic synthesis. The compound's ability to participate in various chemical reactions, such as transesterification and polymerization, positions it as a key material in industrial and laboratory settings.

In recent years, the pharmaceutical industry has shown increasing interest in polyfunctional esters due to their potential as prodrugs or intermediates in the synthesis of complex molecules. The unique structural features of CAS No. 5459-38-1 make it an attractive candidate for exploring novel therapeutic pathways. Researchers have been investigating its derivatives for their pharmacological activity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 2-Propenoic acid,1,1',1''-(1,2,3-propanetriyl) ester is its role in polymer chemistry. The compound's ability to form cross-linked networks via polymerization reactions has led to studies exploring its use in hydrogels and other biomaterials. These materials are particularly relevant in biomedical applications, such as drug delivery systems and tissue engineering scaffolds. The flexibility offered by the trisubstituted propane core allows for fine-tuning of material properties, making it possible to develop tailored solutions for specific medical needs.

Recent advancements in synthetic methodologies have enabled more efficient production and purification of CAS No. 5459-38-1, facilitating its incorporation into research and industrial processes. Techniques such as catalytic transesterification and green chemistry approaches have been employed to optimize yields while minimizing environmental impact. These innovations are essential for scaling up production and ensuring the sustainability of applications involving this compound.

The biological activity of derivatives of 2-Propenoic acid,1,1',1''-(1,2,3-propanetriyl) ester has been a focal point of investigation. Studies have revealed that certain modifications to its structure can enhance its interaction with biological targets, leading to potential therapeutic effects. For instance, modifications aimed at improving solubility or bioavailability have shown promise in preclinical trials. These findings underscore the importance of this compound as a scaffold for developing new drugs.

Moreover, the compound's stability under various conditions makes it suitable for long-term storage and transport without significant degradation. This characteristic is particularly important in pharmaceutical settings where maintaining the integrity of active ingredients is paramount. The robustness of CAS No. 5459-38-1 ensures that it remains a reliable component in synthetic workflows across multiple industries.

The future prospects for 2-Propenoic acid,1,1',1''-(1,2,3-propanetriyl) ester are vast and multifaceted. Ongoing research is exploring its potential applications in nanotechnology, where its molecular structure could be leveraged to create novel nanocarriers for drug delivery. Additionally, its role in sustainable chemistry is being examined as a means to develop eco-friendly alternatives to traditional synthetic routes.

In conclusion,CAS No. 5459-38-1 represents a significant advancement in the field of organic chemistry with broad implications for pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable asset for researchers seeking innovative solutions across multiple disciplines. As scientific understanding continues to evolve,2-Propenoic acid, tris(esterified)-propane derivative, will undoubtedly play an increasingly important role in shaping the future of chemical research and industrial applications.